Cas no 89508-69-0 (Pyrimidine, 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]-)

Pyrimidine, 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]- structure
89508-69-0 structure
Product Name:Pyrimidine, 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]-
CAS No:89508-69-0
MF:C16H9Cl3N2O
MW:351.614460706711
CID:598291
PubChem ID:71324656
Update Time:2025-04-19

Pyrimidine, 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]-
    • 4,6-dichloro-2-[3-(4-chlorophenoxy)phenyl]pyrimidine
    • DTXSID70754109
    • 89508-69-0
    • Inchi: 1S/C16H9Cl3N2O/c17-11-4-6-12(7-5-11)22-13-3-1-2-10(8-13)16-20-14(18)9-15(19)21-16/h1-9H
    • InChI Key: QPHPADGGIFXDEA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1=CC=CC(C2N=C(C=C(N=2)Cl)Cl)=C1

Computed Properties

  • Exact Mass: 349.978046g/mol
  • Monoisotopic Mass: 349.978046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 35Ų

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